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Introduction
Nabam (disodium ethylene bisdithiocarbamate) is a broad-spectrum fungicide belonging to the

dithiocarbamate class of chemicals. It is primarily used to control a range of fungal and algal

growth in industrial applications and was historically used in agriculture. Due to its mode of

action, which involves the inhibition of metal-containing enzymes essential for fungal

respiration, Nabam has potential applications in the control of various plant pathogens.[1]

These protocols provide a detailed framework for conducting greenhouse trials to evaluate the

efficacy of Nabam, specifically against the common soil-borne pathogen Rhizoctonia solani.

Rhizoctonia solani is a globally significant plant pathogen with a wide host range, causing

diseases such as damping-off, root rot, and stem canker in numerous crops. Greenhouse trials

provide a controlled environment to assess the effectiveness of fungicides like Nabam under

standardized conditions, ensuring reproducible and reliable results.

Experimental Protocols
Materials and Reagents

Pathogen:Rhizoctonia solani isolate (e.g., AG-4)
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Host Plant: Soybean (Glycine max) seeds (a susceptible variety is recommended)

Fungicides:

Nabam (analytical grade or a commercial formulation of known concentration)

Positive Control Fungicide: Mancozeb 75% WP (or another suitable registered fungicide

for Rhizoctonia solani)[2]

Growth Media:

Potato Dextrose Agar (PDA) for fungal culture

Sterilized grain (e.g., barley, wheat, or millet) for inoculum preparation

Sterilized potting mix (e.g., peat-based substrate)

Greenhouse Supplies:

Pots (e.g., 10-cm diameter)

Trays for bottom-watering

Labels

General Laboratory Equipment:

Autoclave

Laminar flow hood

Incubator

Balance

pH meter

Graduated cylinders and beakers
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Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Inoculum Preparation (Rhizoctonia solani)
Culture Initiation: Aseptically transfer a mycelial plug of R. solani from a stock culture to the

center of a fresh PDA plate.

Incubation: Incubate the plates at 25-28°C in the dark for 5-7 days, or until the mycelium

covers the plate.

Grain Colonization:

Soak grain in water overnight.

Drain excess water and autoclave the moist grain in flasks or autoclavable bags for 60

minutes at 121°C.

Once cooled, aseptically add several agar plugs from the actively growing R. solani culture

to the sterilized grain.

Incubate at 25-28°C for 2-3 weeks, shaking the flasks periodically to ensure even

colonization of the grain.

Inoculum Application: The fully colonized grain serves as the inoculum. Mix the inoculum with

the sterilized potting mix at a predetermined ratio (e.g., 1:100 to 1:50, inoculum:soil, v/v) to

achieve consistent disease pressure. The optimal ratio should be determined in preliminary

experiments.

Experimental Design and Treatments
Design: A completely randomized design (CRD) is recommended.

Replicates: Use a minimum of 5 replicate pots per treatment.

Treatments:

Negative Control (Uninoculated, Untreated): Pots with sterilized potting mix and no

pathogen or fungicide.
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Pathogen Control (Inoculated, Untreated): Pots with potting mix containing R. solani

inoculum but no fungicide.

Nabam Treatment (Low Dose): Inoculated pots treated with a low concentration of

Nabam.

Nabam Treatment (Medium Dose): Inoculated pots treated with a medium concentration

of Nabam.

Nabam Treatment (High Dose): Inoculated pots treated with a high concentration of

Nabam.

Positive Control: Inoculated pots treated with the standard fungicide (e.g., Mancozeb).

Note on Nabam Concentration: Specific application rates for Nabam as a soil drench in

greenhouse research are not widely published. It is recommended to conduct a preliminary

dose-response experiment to determine appropriate low, medium, and high concentrations. A

starting point could be in the range of 50-200 ppm, based on its industrial application rates, but

this must be validated.[1]

Experimental Procedure
Potting and Inoculation: Fill pots with the prepared potting mix (either with or without R.

solani inoculum, depending on the treatment).

Sowing: Plant 3-5 soybean seeds per pot at a uniform depth.

Fungicide Application (Soil Drench):

Prepare the fungicide solutions (Nabam and positive control) at the desired

concentrations.

Immediately after sowing, apply a fixed volume of the respective fungicide solution to each

pot as a soil drench (e.g., 50 mL per 10-cm pot).

Apply an equal volume of water to the negative and pathogen control pots.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b031027?utm_src=pdf-body
https://www.benchchem.com/product/b031027?utm_src=pdf-body
https://www.benchchem.com/product/b031027?utm_src=pdf-body
https://www.benchchem.com/product/b031027?utm_src=pdf-body
https://www.benchchem.com/product/b031027?utm_src=pdf-body
https://www.benchchem.com/product/b031027?utm_src=pdf-body
https://www.benchchem.com/product/b031027?utm_src=pdf-body
https://www.benchchem.com/product/b031027?utm_src=pdf-body
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024T6U.TXT
https://www.benchchem.com/product/b031027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Greenhouse Conditions: Maintain greenhouse conditions suitable for soybean growth (e.g.,

25-30°C, 14-hour photoperiod, and adequate watering). Avoid overwatering, which can

influence disease development.

Data Collection:

Plant Emergence: Record the number of emerged seedlings daily for 14 days.

Disease Assessment (21-28 days after sowing):

Carefully remove plants from the pots and wash the roots.

Assess root rot and stem lesion severity using a rating scale (see Table 1).

Record the number of surviving plants.

Plant Growth Parameters:

Measure shoot height.

Measure root length.

Determine fresh and dry weight of shoots and roots.

Data Presentation
Table 1: Disease Severity Rating Scale for Rhizoctonia Root and Stem Rot
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Rating Description of Symptoms

0 No visible symptoms on roots or stem.

1
Slight discoloration or a few small, superficial

lesions on the roots or stem base.

2

Approximately 25-50% of the root system is

discolored and rotted; distinct lesions on the

stem.

3
51-75% of the root system is rotted; significant

girdling lesions on the stem.

4
Over 75% of the root system is rotted; plant is

dead or dying.

This scale is adapted from established methods for rating Rhizoctonia disease severity.

Table 2: Summary of Quantitative Efficacy Data (Example)

Treatment
Application
Rate (ppm)

Mean %
Emergence

Mean
Disease
Severity (0-
4)

Mean Shoot
Dry Weight
(g)

Mean Root
Dry Weight
(g)

Negative

Control
0

Pathogen

Control
0

Nabam Low

Nabam Medium

Nabam High

Positive

Control
(Specify)
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Caption: Experimental workflow for testing Nabam efficacy.
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Caption: General mode of action of dithiocarbamate fungicides.
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greenhouse-trials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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